NICKEL PHOSPHATE
Overview
Description
NICKEL PHOSPHATE is a useful research compound. Its molecular formula is H14Ni3O15P2 and its molecular weight is 492.13. The purity is usually 95%.
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Scientific Research Applications
Electro-Oxidation
Nickel phosphate-based materials exhibit exceptional durability and electrocatalytic activity for urea electro-oxidation, making them suitable for urea-rich wastewater treatment and energy consumption applications. For instance, different structures of nickel phosphates have been developed, with some forms showing superior stability and electrochemical activity for urea oxidation under alkaline conditions, highlighting their potential for large-scale production in wastewater treatment and energy sectors (Song et al., 2017).
Energy Storage
In the realm of energy storage, nanoporous nickel phosphates have demonstrated significant potential. A study on phosphonate-derived nanoporous metal phosphates, including this compound, showcased their high surface areas and controlled morphology, which are crucial for supercapacitor applications. These materials, especially nanoporous NiP, were found to have excellent specific capacitance and retention capacity, underscoring their utility in supercapacitors (Pramanik et al., 2016).
Wastewater Treatment
This compound also plays a pivotal role in wastewater treatment, specifically in the bio-mineralization method for removing nickel ions from electroplating wastewater. This process involves the use of Bacillus subtilis, which produces alkaline phosphatase, leading to the precipitation of this compound octahydrate and effectively removing nickel ions from the wastewater (Yu & Jiang, 2019).
Electrocatalysis
This compound's low conductivity has been a limitation in its application as an electrode material for electrochemical energy storage. However, recent advancements have overcome this through innovative approaches such as self-assembly of MOF on MXene nanosheets, leading to hierarchically porous this compound nanospheres. These materials exhibit high specific capacity and outstanding cycling stability, making them promising for high-performance electrode materials (Zhang et al., 2021).
Mechanism of Action
Target of Action
Nickel phosphate, with its unique electronic structure and chemical stability, primarily targets electrocatalytic reactions . It is synthesized in various compositions, making it highly attractive for a wide range of applications . The primary targets of this compound are the reactions that evolve hydrogen and oxygen, commonly known as water splitting .
Mode of Action
This compound interacts with its targets through a series of complex reactions. Advanced analytic tools combined with theoretical calculations reveal that upon heating, nickel ions are dissolved and coordinated by triphenylphosphine (PPh3), enabling the synthesis of fine-tuned particles, with nickel phosphide phases ranging from Ni3P to Ni2P . This interaction results in changes in the phase composition of the nickel phosphide, which can range from Ni3P to Ni2P .
Biochemical Pathways
This compound affects various biochemical pathways. For instance, it has been found to alter the expression of genes involved in carbon/nitrogen metabolism pathways . Additionally, nickel resistance mechanisms in yeasts and other fungi may involve inactivation of nickel toxicity by the production of extracellular nickel-chelating substances such as glutathione .
Pharmacokinetics
It’s worth noting that nickel nanoparticles have been investigated for their superior ferromagnetic properties, high coercive forces, and chemical stability . These properties could potentially impact the bioavailability of this compound, but more research is needed in this area.
Result of Action
The result of this compound’s action is primarily observed in its catalytic activity. For instance, nickel phosphide phases ranging from Ni3P to Ni2P have shown clear composition-activity trends as electrocatalysts for the hydrogen evolution reaction in acidic media and as anode materials in Li-ion batteries . Moreover, this compound has been found to exhibit high deoxygenation activity, facilitating the integrated catalytic upgradation and pyrolysis of palm kernel shells .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the doping of 5% Cu or Mn in either of the nickel phosphide phases yielded a mixture of phases (Ni2P/Ni5P4). Increasing the cu or mn content to 10% resulted in the complete transformation of phase, ie, from Ni2P to pure Ni5P4 and vice versa . This suggests that the presence of certain elements in the environment can significantly influence the action, efficacy, and stability of this compound.
Safety and Hazards
Future Directions
The appetite for reactions involving PH3 has grown in the past few years. This is due to the ability to generate PH3 cleanly and safely via digestion of cheap metal phosphides with acids . Nickel phosphide exists in various compositions, and the synthesis of pure-phase nickel phosphides is of immense interest due to their wide scale applications in different electrocatalytic reactions .
Biochemical Analysis
Biochemical Properties
Nickel Phosphate may interact with various enzymes, proteins, and other biomolecules. For instance, nickel ions are used as enzyme cofactors in organisms from all kingdoms of life, catalyzing a variety of remarkable chemical reactions
Cellular Effects
Nickel-induced toxicity responses have been observed in human epithelial cells . These responses involve changes in the expression and phosphorylation status of critical biochemical pathway regulators .
Molecular Mechanism
It is known that nickel ions can disrupt protein responses and protein response-based biochemical pathways
Metabolic Pathways
Nickel ions are known to be essential cofactors for a variety of enzymes
Properties
| { "Design of the Synthesis Pathway": "The synthesis of nickel phosphate can be achieved through precipitation method using nickel nitrate and sodium phosphate as starting materials.", "Starting Materials": ["Nickel nitrate", "Sodium phosphate"], "Reaction": [ "Dissolve nickel nitrate in water to form a solution.", "Dissolve sodium phosphate in water to form a separate solution.", "Mix the two solutions together slowly while stirring continuously.", "A white precipitate of nickel phosphate will form.", "Collect the precipitate through filtration.", "Wash the precipitate with water to remove any impurities.", "Dry the final product at a low temperature." ] } | |
CAS No. |
14396-43-1 |
Molecular Formula |
H14Ni3O15P2 |
Molecular Weight |
492.13 |
Origin of Product |
United States |
Q1: What are the different morphologies of nickel phosphate reported in the literature?
A1: Researchers have successfully synthesized this compound in various morphologies, including microflower structures [], hierarchically mesoporous rods [], nanotubes [, ], nanoparticles [], lamination structures with ultrathin nanosheets [], and even 3D nano-ice creams []. The morphology significantly influences its properties and applications.
Q2: How does the synthesis method influence the structure of this compound?
A2: Different synthesis techniques, such as hydrothermal methods [, , , ], precipitation methods [, ], and sonochemical methods [, ], impact the final structure and properties of this compound. For example, microwave-assisted hydrothermal synthesis allows for faster reaction rates and can significantly reduce synthesis time compared to conventional hydrothermal methods [].
Q3: Is this compound stable under various conditions?
A3: The stability of this compound depends on its specific form and the surrounding environment. Studies have investigated its performance under acidic and basic conditions [, , ], as well as its thermal stability [, , ]. Doping with other elements like iron [] or cerium [] has been explored to enhance its stability and resistance to acid and base degradation.
Q4: What are the prominent catalytic applications of this compound?
A4: this compound exhibits promising catalytic activity in various reactions. It has shown potential as a catalyst for:
- Electrochemical water oxidation: Iron-doped this compound on nickel foam demonstrates high activity for oxygen evolution reaction (OER) in alkaline solutions []. Doped lithium nickel phosphates have also been explored as catalysts for WOR [].
- Methanol oxidation: Nickel phosphide/graphene nanomaterials, derived from this compound precursors, demonstrate high activity for methanol oxidation [].
- Hydrogen evolution: Platinum-decorated nickel pyrophosphate, synthesized from this compound, displays excellent electrocatalytic performance for the hydrogen evolution reaction (HER) in acidic solutions [].
- Other reactions: this compound nanotubes exhibit catalytic activity in the isomerization of epoxy propane [] and mesoporous this compound shows promise for glycerol conversion to acrolein [].
Q5: How does the structure of this compound affect its catalytic properties?
A5: The structure of this compound significantly influences its catalytic behavior. For instance, nanoporous this compound, such as VSB-5, exhibits shape selectivity and high catalytic activity due to the presence of catalytically active nickel centers dispersed within its porous channels []. Additionally, the presence of specific facets, defects, and surface area can also impact its catalytic performance.
Q6: Have computational methods been employed to study this compound?
A6: Yes, computational studies have provided insights into the electronic properties of different polymorphs of sodium this compound (NaNiPO4) like triphylite and maricite []. Density functional theory (DFT) calculations can predict the electrochemical behavior and stability of these materials, aiding in the design of improved energy storage devices.
Q7: How do modifications to the this compound structure affect its activity?
A7: Structural modifications significantly impact the properties and performance of this compound. For instance:
- Doping: Incorporating elements like iron into the this compound lattice can enhance its catalytic activity towards the oxygen evolution reaction []. Similarly, doping lithium this compound with calcium, magnesium, or yttrium can influence its catalytic behavior in water oxidation [].
- Morphology control: this compound nanotubes show different catalytic activities and selectivities compared to their bulk counterparts in the isomerization of epoxy propane [].
- Surface modifications: Treating nanoporous VSB-5 this compound with NaOH generates active Ni(OH)2 species within its pores, significantly enhancing its catalytic activity for alcohol oxidation [].
Q8: What are some promising applications of this compound in energy storage?
A8: this compound materials show significant potential for application in supercapacitors [, , , ]. Their high specific capacitance, good rate capability, and long cycle life make them attractive electrode materials for high-performance energy storage devices.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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